Cas no 1605-72-7 (Methylene, dichloro-(6CI,8CI,9CI))

Methylene, dichloro-(6CI,8CI,9CI) structure

1605-72-7 structure

Product Name:Methylene, dichloro-(6CI,8CI,9CI)

CAS No:1605-72-7

Molecular Formula:CH₂Cl₂

Molecular Weight:84.93258

CID:190588

PubChem ID:6432145

Methylene, dichloro-(6CI,8CI,9CI) Properties

Names and Identifiers

- Methylene, dichloro-(6CI,8CI,9CI)
- dichlorocarbene
- dichloromethylene biradical
- Methylene, dichloro-
- dichloridocarbon(2.)
- DICHLOROCARBENE RADICAL
- CARBON CHLORIDE (CCL2)
- CHEBI:51370
- Dichloromethylenecarbene
- CCl2
- dichloromethylidene
- 1605-72-7
- E73HG1090V
- UNII-E73HG1090V
- Dichloromethylene
- +Expand
- InChIKey： YMWUJEATGCHHMB-UHFFFAOYSA-N
- Inchi： InChI=1S/CH2Cl2/c2-1-3/h1H2
- SMILES： ClCCl

Computed Properties

Exact Mass: 83.95346
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 81.9377054g/mol
Heavy Atom Count: 3
Complexity: 2.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Methylene, dichloro-(6CI,8CI,9CI) Related Literature

1. Quantitative studies in carbene chemistry. Part I. Rate-constant ratios for addition of dichlorocarbene to α-methylstyrenes and related olefins

I. H. Sadler J. Chem. Soc. B 1969 1024
2. Introducing dichlorocarbene in graphene

Chun Kiang Chua,Adriano Ambrosi,Martin Pumera Chem. Commun. 2012 48 5376
3. Carbon tetrachloride–dimethyl sulphone–potassium hydroxide–t-butyl alcohol: a convenient new reagent for gem-dichloromethylenation of alkenes

Chi-Duen Poon,Po-Wai Yuen,Tim-On Man,Chun-Sing Li,Tze-Lock Chan J. Chem. Soc. Perkin Trans. 1 1984 1561
4. The activated reaction of dichlorocarbene with triplet molecular oxygen

J. Philipp Wagner Phys. Chem. Chem. Phys. 2022 24 25834
5. A high-throughput targeted metabolomics method for the quantification of 104 non-polar metabolites in cholesterol, eicosanoid, and phospholipid metabolism: application in the study of a CCl4-induced liver injury mouse model

Mengqi Jia,Zhangxiao Peng,Kaige Yang,Changqing Su,Yan Wang,Chao Yan Analyst 2020 145 3575
6. Nitrile formation via dichlorocarbene insertion into the Si–N bond of Ln(iii) bis(trimethylsilyl)amide complexes

Yangjuan Li,Yu Gong Chem. Commun. 2022 58 12552
7. PEG400-enhanced synthesis of gem-dichloroaziridines and gem-dichlorocyclopropanes via in situ generated dichlorocarbene

Qing-Wen Song,Bing Yu,An-Hua Liu,Ying He,Zhen-Zhen Yang,Zhen-Feng Diao,Qing-Chuan Song,Xue-Dong Li,Liang-Nian He RSC Adv. 2013 3 19009
8. PEG400-enhanced synthesis of gem-dichloroaziridines and gem-dichlorocyclopropanes via in situ generated dichlorocarbene

Qing-Wen Song,Bing Yu,An-Hua Liu,Ying He,Zhen-Zhen Yang,Zhen-Feng Diao,Qing-Chuan Song,Xue-Dong Li,Liang-Nian He RSC Adv. 2013 3 19009
9. Unweaving the rainbow: a review of the relationship between single-walled carbon nanotube molecular structures and their chemical reactivity

Stephen A. Hodge,Mustafa K. Bayazit,Karl S. Coleman,Milo S. P. Shaffer Chem. Soc. Rev. 2012 41 4409
10. Addition of dichlorocarbene to some acyclic trienes

E. W. Duck,J. M. Locke,S. R. Wallis J. Chem. Soc. C 1970 2000

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